7,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one

• IUPAC Name: 7,8-dichloro-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C9H6Cl2O2/c10-6-2-1-5-7(12)3-4-13-9(5)8(6)11/h1-2H,3-4H2
• InChI Key: JFQZFACTKZZVDU-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C1=O)C=CC(=C2Cl)Cl
• Molecular Formula: C9H6Cl2O2
• Molecular Weight: 217.05 g/mol
• CAS RN: 27407-09-6

Description

The compound “7,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one” belongs to the class of organic compounds known as benzopyrans. Benzopyrans are characterized by a structure that contains a benzene ring fused to a pyran ring.

Molecular Structure Analysis

The molecular structure of similar compounds, such as 3,4-Dihydro-1H-2-benzopyran-1-one, consists of a benzene ring fused to a pyran ring. The exact structure of “7,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one” would likely be similar, with two chlorine atoms attached at the 7 and 8 positions of the benzopyran ring system.

Scientific Research Applications

Antioxidant Activity

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Adjunctive Therapy in Cancer Treatment

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Structural Biology and Crystallography

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Environmental and Toxicological Studies

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Synthesis routes and methods

Procedure details

500 mg of 3-(2,3-dichlorophenoxy)propionic acid, is stirred in 50 ml. of liquid hydrogen fluoride surrounded by a solid carbon dioxide/acetone bath. This slurry is allowed to stir overnight without replenishing the cooling bath. The hydrogen fluoride is removed by a stream of air. The residual solid was then dissolved in ether and washed with 10% aqueous sodium carbonate solution. The organic layer is dried over anhydrous magnesium sulphate and the solvent is evaporated to give the required chromanone with sufficient purity.